molecular formula C12H17BrO2 B8696538 1-(Bromomethyl)-2,5-dimethoxy-3,4,6-trimethylbenzene CAS No. 117574-75-1

1-(Bromomethyl)-2,5-dimethoxy-3,4,6-trimethylbenzene

Cat. No.: B8696538
CAS No.: 117574-75-1
M. Wt: 273.17 g/mol
InChI Key: RRAYNZOCAVZGKV-UHFFFAOYSA-N
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Description

1-(Bromomethyl)-2,5-dimethoxy-3,4,6-trimethylbenzene is a useful research compound. Its molecular formula is C12H17BrO2 and its molecular weight is 273.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

117574-75-1

Molecular Formula

C12H17BrO2

Molecular Weight

273.17 g/mol

IUPAC Name

1-(bromomethyl)-2,5-dimethoxy-3,4,6-trimethylbenzene

InChI

InChI=1S/C12H17BrO2/c1-7-8(2)12(15-5)10(6-13)9(3)11(7)14-4/h6H2,1-5H3

InChI Key

RRAYNZOCAVZGKV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C(=C1OC)C)CBr)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 16.5 g (78.5 mmol) of 2,5-dimethoxy-3,4,6-trimethylbenzylalcohol in 90 ml of tetrahydrofuran was cooled to 0° C., to which 14.2 g (52.5 mmol) of phosphorus tribromide was added with stirring. After stirring at the same temperature for 30 minutes, the reaction mixture was diluted with water and extracted with isopropyl ether. The extract was washed with a saturated aqueous solution of sodium hydrogen carbonate and dried, from which the solvent was evaporated off. The residue was crystallized from methanol, to give 17.2 g (80.0%) of 2,5-dimethoxy-3,4,6-trimethylbenzyl bromide. m.p. 71°-72° C.
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